Cas no 111792-92-8 (BIS(5-((4-(DIMETHYLAMINO)PHENYL)IMINO)-&)

• Product Name: BIS(5-((4-(DIMETHYLAMINO)PHENYL)IMINO)-&
• CAS No: 111792-92-8
• MF: C₃₄H₃₀Cl₂N₆NiO₁₀
• MW: 812.235607624054
• CID: 129409
• PubChem ID: 16213808
• Update Time: 2025-04-18

BIS(5-((4-(DIMETHYLAMINO)PHENYL)IMINO)-& Chemical and Physical Properties

Names and Identifiers

• BIS(5-((4-(DIMETHYLAMINO)PHENYL)IMINO)-&
• BIS(5-((4-(DIMETHYLAMINO)PHENYL)IMINO)-8
• 5-[4-(dimethylamino)phenyl]iminoquinolin-8-one,nickel(2+),diperchlorate
• 5-[4-(Dimethylamino)phenyl]iminoquinolin-8-one;nickel(2+);diperchlorate
• DTXSID90584127
• 111792-92-8
• Nickel(2+) perchlorate--(5E)-5-{[4-(dimethylamino)phenyl]imino}quinolin-8(5H)-one (1/2/2)

• Inchi： 1S/2C17H15N3O.2ClO4.Ni/c2*1-20(2)13-7-5-12(6-8-13)19-15-9-10-16(21)17-14(15)4-3-11-18-17;2*2-1(3,4)5;/h2*3-11H,1-2H3;;;/q;;2*-1;+2/b2*19-15+;;;
• InChI Key： DKPUOCBCKLWDAU-SZXFDTLESA-N
• SMILES： [Ni+2].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].O=C1C=C/C(/C2=CC=CN=C21)=N\C1C=CC(=CC=1)N(C)C.O=C1C=C/C(/C2=CC=CN=C21)=N\C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 810.075388g/mol
• Monoisotopic Mass: 810.075388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 53
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 240Ų

Experimental Properties

• Color/Form: solid
• PSA: 239.66000
• LogP: 6.47040
• Solubility: Not determined

BIS(5-((4-(DIMETHYLAMINO)PHENYL)IMINO)-& Security Information

• Hazard Category Code： 8-20/21/22
• Safety Instruction： 17-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quinonimines P-quinonimines